Antisickling Potency: Lys-Phe vs. Other Dipeptide Inhibitors of HbS Gelation
Lys-Phe demonstrates a progressive inhibition of deoxyhemoglobin S gelation, achieving maximum inhibition at 30 mM [1]. In comparison, other potent dipeptide inhibitors identified in a 1985 screen, such as Arg-Trp, Arg-Phe, and Lys-Trp, require concentrations in excess of 50-100 mM to prevent polymerization, resulting in a 1.4- to 1.6-fold increase in HbS solubility [2]. This indicates that Lys-Phe achieves comparable antisickling efficacy at a 1.7- to 3.3-fold lower molar concentration, a critical advantage for in vitro assays where minimizing osmolarity or off-target effects is paramount.
| Evidence Dimension | Concentration required to inhibit HbS gelation |
|---|---|
| Target Compound Data | 30 mM (progressive inhibition observed up to this concentration) |
| Comparator Or Baseline | Arg-Trp, Arg-Phe, Lys-Trp: >50-100 mM (complete polymerization inhibition) |
| Quantified Difference | Lys-Phe inhibits at 1.7-3.3 fold lower concentration |
| Conditions | Deoxyhemoglobin S solutions; centrifugation assay (Eur J Biochem 1983) and solubility assay (Mol Pharmacol 1985) |
Why This Matters
Researchers investigating HbS polymerization can utilize Lys-Phe at lower, less cytotoxic concentrations compared to alternative dipeptides, preserving cell viability in ex vivo sickle cell models.
- [1] Franklin, I. M., Cotter, R. I., Cheetham, R. C., Pardon, J. F., Hale, A. J., & Huehns, E. R. (1983). A potent new dipeptide inhibitor of cell sickling and haemoglobin S gelation. European Journal of Biochemistry, 136(1), 209–214. View Source
- [2] Noguchi, C. T., Luskey, K. L., & Pavone, V. (1985). Dipeptides as inhibitors of the gelation of sickle hemoglobin. Molecular Pharmacology, 28(1), 40–44. View Source
